Cas no 391233-45-7 (Isoquinoline, 1,2,3,4-tetrahydro-1-(methoxymethyl)-, (1S)-)

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-1-(methoxymethyl)-, (1S)-
• CAS No: 391233-45-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 1497577
• Update Time: 2024-08-23

Isoquinoline, 1,2,3,4-tetrahydro-1-(methoxymethyl)-, (1S)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-1-(methoxymethyl)-, (1S)-

• Inchi： 1S/C11H15NO/c1-13-8-11-10-5-3-2-4-9(10)6-7-12-11/h2-5,11-12H,6-8H2,1H3/t11-/m1/s1
• InChI Key： CVQNVDFNUAHUOO-LLVKDONJSA-N
• SMILES： [C@@H]1(COC)C2=C(C=CC=C2)CCN1

Computed Properties

• Exact Mass: 177.11545

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 273.3±20.0 °C(Predicted)
• PSA: 21.26
• pka: 8.97±0.40(Predicted)